Cas no 2744-50-5 (Diisobutyl perylene-3,9-dicarboxylate)

• Product Name: Diisobutyl perylene-3,9-dicarboxylate
• CAS No: 2744-50-5
• Molecular Formula: C₃₀H₂₈O₄
• Molecular Weight: 452.54092
• MDL: MFCD00191681
• CID: 43375
• PubChem ID: 87575296

Diisobutyl perylene-3,9-dicarboxylate Properties

Names and Identifiers

• Diisobutyl perylene-3,9-dicarboxylate
• 3,9-Perylenedicarboxylic acid diisobutyl ester
• C.I. SOLVENT GREEN 5
• Diisobutyl Perylenedicarboxylate
• Diisobutyl Perylenedicarboxylate (mixture of regioisomers)
• bis(2-methylpropyl) perylene-3,9-dicarboxylate
• Diisobutyl 3,9-perylenedicarboxylate
• EINECS 220-379-8
• isobutyl 3,9-perylenedicarboxylate
• Perylen-3,9-dicarbonsaeure-diisobutylester
• perylene-3,9-dicarboxylic acid diisobutyl ester
• Perylenedicarboxylic Acid Diisobutyl Ester (mixture of regioisomer)
• Solvent Green 5
• Perylenedicarboxylic Acid Diisobutyl Ester (mixture of regioisomers)
• 荧光黄8GF

• MDL： MFCD00191681
• InChIKey： YLNJGHNUXCVDIX-UHFFFAOYSA-N
• Inchi： InChI=1S/C30H28O4/c1-17(2)15-33-29(31)25-13-11-23-20-8-6-10-22-26(30(32)34-16-18(3)4)14-12-24(28(20)22)19-7-5-9-21(25)27(19)23/h5-14,17-18H,15-16H2,1-4H3
• SMILES： O=C(C(C1=CC=CC2=C31)=CC=C3C4=CC=CC5=C4C2=CC=C5C(OCC(C)C)=O)OCC(C)C

Computed Properties

• Exact Mass: 452.19900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 452.199
• Heavy Atom Count: 34
• Complexity: 682
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• LogP: 7.36280
• PSA: 52.60000
• Refractive Index: 1.686
• Boiling Point: 614.3°C at 760 mmHg
• Flash Point: 311.5 ºC
• Color/Form: Not available
• Solubility: Not available
• Density: 1.217

Diisobutyl perylene-3,9-dicarboxylate Security Information

• Safety Instruction： S24/25
• Hazard Statement： H302

Diisobutyl perylene-3,9-dicarboxylate Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters